Cas no 1005193-64-5 (N-Ethyl Fluprostenol Carboxamide)

• Product Name: N-Ethyl Fluprostenol Carboxamide
• CAS No: 1005193-64-5
• MF: C₂₅H₃₄F₃NO₅
• MW: 485.536378383636
• CID: 2094924
• PubChem ID: 50940350
• Update Time: 2025-05-21

N-Ethyl Fluprostenol Carboxamide Chemical and Physical Properties

Names and Identifiers

• Trifluoromethyl Dechloro Ethylcloprostenolamide
• N-Ethyl Fluprostenol Carboxamide
• Trifluoromethyl Dechloro Ethylcloprostenolamid
• ETHYLCLOPROSTENOLAMIDE
• TrifluoroMethyl Dechloro
• Trifluoromethyl Dechloro Ethylprostenolamide
• (5Z)-7-[(1R,2R,3R,5S)-3,5-Dihydroxy-2-[(1E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]-1-buten-1-yl]cyclopentyl]-N-ethyl-5-heptenamide
• (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]cyclopentyl]-N-ethylhept-5-enamide
• TrifluoroMethylDechloro
• (Z)-7-((1R,2R,3R,5S)-3,5-Dihydroxy-2-((R,E)-3-hydroxy-4-(3-(trifluoromethyl)phenoxy)but-1-en-1-yl)cyclopentyl)-N-ethylhept-5-enamide
• 1005193-64-5

• Inchi： 1S/C25H34F3NO5/c1-2-29-24(33)11-6-4-3-5-10-20-21(23(32)15-22(20)31)13-12-18(30)16-34-19-9-7-8-17(14-19)25(26,27)28/h3,5,7-9,12-14,18,20-23,30-32H,2,4,6,10-11,15-16H2,1H3,(H,29,33)/b5-3-,13-12+/t18-,20-,21-,22+,23-/m1/s1
• InChI Key： GAAVJEMZITUZOC-XBUSSCQASA-N
• SMILES： FC(C1=CC=CC(=C1)OC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(NCC)=O)O)O)O)(F)F

Computed Properties

• Exact Mass: 485.23890767Da
• Monoisotopic Mass: 485.23890767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 640.1±55.0 °C at 760 mmHg
• Flash Point: 340.9±31.5 °C
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

N-Ethyl Fluprostenol Carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Ethyl Fluprostenol Carboxamide

Comprehensive Overview of N-Ethyl Fluprostenol Carboxamide (CAS No. 1005193-64-5): Properties, Applications, and Research Insights

N-Ethyl Fluprostenol Carboxamide (CAS No. 1005193-64-5) is a synthetic analog of prostaglandin F2α, a class of compounds known for their diverse biological activities. This compound has garnered significant attention in pharmaceutical and biomedical research due to its potential therapeutic applications. The carboxamide derivative of fluprostenol, specifically modified with an ethyl group, enhances its stability and bioavailability, making it a subject of interest for researchers exploring novel drug formulations.

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The chemical properties of CAS No. 1005193-64-5 include a molecular weight of 409.5 g/mol and a purity standard exceeding 98%, as confirmed by high-performance liquid chromatography (HPLC). Its solubility profile—compatible with organic solvents like dimethyl sulfoxide (DMSO) and ethanol—facilitates its use in laboratory settings. Researchers often inquire about "N-Ethyl Fluprostenol Carboxamide solubility" or "storage conditions for prostaglandin analogs," underscoring the need for precise handling protocols to maintain compound integrity.

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In summary, N-Ethyl Fluprostenol Carboxamide (CAS No. 1005193-64-5) represents a promising candidate for multifunctional biomedical applications. Its optimized pharmacokinetics, coupled with growing market demand, underscore its relevance in contemporary research. By addressing user-centric queries and integrating cutting-edge trends, this overview aims to provide a authoritative resource for scientists and industry professionals alike.